Cas no 105906-07-8 (2-(4-tert-Butylcyclohexyl)acetic Acid)

• Product Name: 2-(4-tert-Butylcyclohexyl)acetic Acid
• CAS No: 105906-07-8
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 126895
• PubChem ID: 4150736
• Update Time: 2025-05-26

2-(4-tert-Butylcyclohexyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,4-(1,1-dimethylethyl)-
• 4-TERT-BUTYLCYCLOHEXYL ACETIC ACID
• (4-tert-butylcyclohexyl)acetic acid
• 1-trans-(4-t-butylcyclohexyl)-acetic acid
• Butylcyclohexyl acetic acid
• para-tert-butyl cyclohexyl acetate
• SALOR-INT L128406-1EA
• 2-[4-(tert-Butyl)cyclohexyl]ethanoic acid, 1-(tert-Butyl)-4-(carboxymethyl)cyclohexane
• (4-tert-Butyl-cyclohexyl)-acetic acid
• 2-(4-tert-Butylcyclohexyl)acetic Acid

• Inchi： 1S/C12H22O2/c1-12(2,3)10-6-4-9(5-7-10)8-11(13)14/h9-10H,4-8H2,1-3H3,(H,13,14)
• InChI Key： UEERPCZVXPLDMN-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 198.16200

Experimental Properties

• PSA: 37.30000
• LogP: 3.31360

2-(4-tert-Butylcyclohexyl)acetic Acid Security Information

• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-(4-tert-Butylcyclohexyl)acetic Acid

Comprehensive Overview of 2-(4-tert-Butylcyclohexyl)acetic Acid (CAS No. 105906-07-8)

2-(4-tert-Butylcyclohexyl)acetic Acid (CAS No. 105906-07-8) is a specialized organic compound widely utilized in the fragrance, pharmaceutical, and chemical synthesis industries. This compound, characterized by its tert-butylcyclohexyl backbone and acetic acid functional group, exhibits unique physicochemical properties that make it valuable for applications requiring stability and controlled reactivity. Its molecular structure, featuring a bulky tert-butyl group, influences its solubility, volatility, and interaction with other chemicals, making it a subject of interest for researchers and industrial chemists alike.

In recent years, the demand for high-purity 2-(4-tert-Butylcyclohexyl)acetic Acid has surged due to its role in synthesizing fine fragrances and flavor enhancers. Consumers and manufacturers are increasingly focusing on sustainable and eco-friendly ingredients, aligning with trends like green chemistry and biodegradable formulations. This compound’s compatibility with such initiatives has sparked discussions in forums and search queries, with users often asking, "What are the applications of 2-(4-tert-Butylcyclohexyl)acetic Acid in perfumery?" or "How does its structure enhance fragrance longevity?" These questions highlight its relevance in modern applications.

From a technical perspective, the synthesis of 2-(4-tert-Butylcyclohexyl)acetic Acid involves multi-step processes, including alkylation and oxidation reactions, often requiring precise temperature and catalyst control. Analytical techniques like GC-MS and NMR spectroscopy are employed to verify its purity, a critical factor for industries such as pharmaceutical intermediates and cosmetic additives. Researchers also explore its potential in drug delivery systems, leveraging its lipophilic nature for improved bioavailability of active ingredients.

The compound’s stability under varying pH conditions makes it a candidate for personal care formulations, where pH balance is crucial. Searches for "pH-stable additives for cosmetics" frequently link to studies involving this acid. Additionally, its low toxicity profile aligns with regulatory standards like REACH and FDA guidelines, addressing another common query: "Is 2-(4-tert-Butylcyclohexyl)acetic Acid safe for topical use?" Regulatory compliance data supports its adoption in consumer products.

Innovations in catalysis and process optimization have further reduced production costs, making 2-(4-tert-Butylcyclohexyl)acetic Acid more accessible. Industry reports highlight its growing market share in specialty chemicals, driven by demand for long-lasting fragrances and non-irritating skincare ingredients. As sustainability becomes a priority, its biodegradability and low environmental persistence are frequently cited advantages.

In summary, 2-(4-tert-Butylcyclohexyl)acetic Acid (CAS No. 105906-07-8) stands out as a versatile compound with broad industrial relevance. Its structural features, safety profile, and alignment with green chemistry principles position it as a key player in future innovations. Whether for fragrance fixation, pharmaceutical synthesis, or cosmetic stability, this acid continues to attract scientific and commercial attention, answering the evolving needs of a dynamic market.